ethyl 2-({[1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazin-3-yl]carbonyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• Molecular Formula: C22H21N3O4S
• Molecular Weight: 423.5 g/mol
• IUPAC Name: ethyl 2-[[1-(4-methylphenyl)-4-oxopyridazine-3-carbonyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C22H21N3O4S/c1-3-29-22(28)18-15-5-4-6-17(15)30-21(18)23-20(27)19-16(26)11-12-25(24-19)14-9-7-13(2)8-10-14/h7-12H,3-6H2,1-2H3,(H,23,27)
• InChI Key: NACFDPRHDKRVEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=NN(C=CC3=O)C4=CC=C(C=C4)C

Description

Ethyl 2-({[1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazin-3-yl]carbonyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a complex organic compound that belongs to the class of heterocyclic compounds. This compound features a unique structure that includes a pyridazinone moiety, a cyclopenta[b]thiophene ring, and an ethyl ester group. The presence of these functional groups makes it a compound of interest in various fields of scientific research, including medicinal chemistry and materials science.

Preparation Methods

The synthesis of ethyl 2-({[1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazin-3-yl]carbonyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate involves multiple steps, each requiring specific reagents and conditions. One common synthetic route involves the following steps:

Formation of the Pyridazinone Moiety: The synthesis begins with the preparation of the pyridazinone core. This can be achieved through the cyclization of appropriate hydrazine derivatives with diketones under acidic conditions.

Introduction of the Cyclopenta[b]thiophene Ring: The cyclopenta[b]thiophene ring is introduced via a cyclization reaction involving thiophene derivatives and suitable electrophiles.

Coupling Reactions: The pyridazinone and cyclopenta[b]thiophene intermediates are then coupled using a carbonylation reaction, often facilitated by palladium catalysts.

Esterification: The final step involves the esterification of the carboxylic acid group with ethanol in the presence of an acid catalyst to form the ethyl ester.

Industrial production methods may involve optimization of these steps to improve yield and scalability, often using continuous flow reactors and automated synthesis platforms.

Chemical Reactions Analysis

Ethyl 2-({[1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazin-3-yl]carbonyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the reduction of carbonyl groups to alcohols.

Substitution: Nucleophilic substitution reactions can occur at the ester group, where nucleophiles such as amines or thiols replace the ethoxy group, forming amides or thioesters.

Hydrolysis: The ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid.

Scientific Research Applications

Ethyl 2-({[1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazin-3-yl]carbonyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly in the design of anti-inflammatory, anticancer, and antimicrobial agents.

Materials Science: The compound’s heterocyclic framework can be utilized in the development of organic semiconductors and light-emitting diodes (OLEDs).

Biological Studies: It can be used as a probe to study enzyme interactions and receptor binding due to its diverse functional groups.

Industrial Applications: The compound can serve as an intermediate in the synthesis of more complex molecules used in pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of ethyl 2-({[1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazin-3-yl]carbonyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. For example, the pyridazinone moiety may interact with kinases, while the thiophene ring can engage in π-π stacking interactions with aromatic residues in proteins. These interactions can lead to the modulation of signaling pathways, ultimately resulting in the compound’s biological effects.

Comparison with Similar Compounds

Ethyl 2-({[1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazin-3-yl]carbonyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate can be compared with other similar compounds, such as:

Thiophene Derivatives: Compounds like ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate share the thiophene ring but differ in their functional groups and biological activities.

Pyridazinone Derivatives: Compounds containing the pyridazinone moiety, such as 1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid, exhibit similar enzyme inhibitory activities but lack the additional complexity of the cyclopenta[b]thiophene ring.

Cyclopenta[b]thiophene Derivatives: Compounds like 2-(4-methylphenyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid share the cyclopenta[b]thiophene core but differ in their ester and amide functionalities.

The uniqueness of this compound lies in its combination of these diverse functional groups, which confer a wide range of chemical reactivity and biological activity.